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Compound of Interest

Compound Name: Repaglinide M2-D5

Cat. No.: B12374705

Get Quote

This guide provides a comprehensive comparison of analytical method validation for the anti-

diabetic drug Repaglinide, adhering to the International Council for Harmonisation (ICH)

guidelines. It is intended for researchers, scientists, and drug development professionals,

offering a detailed look at two common analytical techniques: High-Performance Liquid

Chromatography (HPLC) and Ultraviolet (UV) Spectrophotometry. The guide presents

supporting experimental data, detailed methodologies, and visual workflows to facilitate a clear

understanding of the validation process.

The validation of an analytical procedure is crucial to ensure that it is suitable for its intended

purpose, providing reliable, reproducible, and accurate data.[1][2][3][4] The ICH Q2(R1) and

the more recent Q2(R2) guidelines outline the necessary validation characteristics, which

include accuracy, precision, specificity, detection limit, quantitation limit, linearity, range, and

robustness.[2][5][6][7][8][9]

Experimental Protocols
Detailed methodologies for the validation of analytical methods for Repaglinide are outlined

below. These protocols are synthesized from various studies and represent common practices

in the pharmaceutical industry.
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1. High-Performance Liquid Chromatography (HPLC) Method

A prevalent technique for the analysis of Repaglinide is Reverse-Phase HPLC (RP-HPLC).[10]

[11][12]

Instrumentation: A standard HPLC system equipped with a UV detector, an autosampler, and

a data processing unit.

Column: A C18 column (e.g., 250x4.6 mm, 5µm) is commonly used.[11]

Mobile Phase: A mixture of organic solvents and buffers is typical. For instance, a

combination of Acetonitrile and Ammonium formate buffer (65:35 v/v) has been reported.[11]

Another common mobile phase is a mixture of methanol and water (80:20 v/v), with the pH

adjusted to 3.5 using orthophosphoric acid.[13]

Flow Rate: A flow rate of 1.0 mL/min is frequently employed.[11][13]

Detection Wavelength: UV detection is typically performed at the maximum absorbance

wavelength of Repaglinide, which is around 245 nm.[11]

Standard Solution Preparation: A stock solution of Repaglinide is prepared by dissolving a

known amount of the reference standard in a suitable solvent, such as methanol, to achieve

a concentration of 1 mg/mL. Working standards are then prepared by diluting the stock

solution with the mobile phase to various concentrations.[13][14]

Sample Preparation: For tablet dosage forms, a number of tablets are weighed to determine

the average weight. They are then crushed into a fine powder. A quantity of the powder

equivalent to a specific dose of Repaglinide is weighed and dissolved in the mobile phase,

followed by sonication and filtration to prepare the sample solution.[15]

2. UV Spectrophotometric Method

UV Spectrophotometry offers a simpler and more economical alternative for the quantification

of Repaglinide.[14][16][17]

Instrumentation: A double beam UV-Visible spectrophotometer.[14]
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Solvent/Diluent: Methanol is a commonly used solvent for dissolving Repaglinide.[13][14] A

mixture of Acetonitrile and Water (70:30 v/v) has also been used as a diluent.[16]

Wavelength of Maximum Absorbance (λmax): The λmax for Repaglinide is typically observed

around 237 nm or 244 nm, depending on the solvent used.[14][16]

Standard Solution Preparation: A stock solution is prepared by dissolving a known weight of

Repaglinide reference standard in the chosen solvent to get a concentration of, for example,

1 mg/mL. This stock solution is then diluted to prepare working standards of different

concentrations.[14][16]

Sample Preparation: Similar to the HPLC method, a powdered sample of the tablet

formulation is prepared. A portion of the powder is accurately weighed and dissolved in the

solvent. The solution is then filtered, and the filtrate is further diluted to a suitable

concentration for measurement.[16]

Data Presentation: Comparison of Validation
Parameters
The following tables summarize the quantitative data from various studies on the analytical

method validation of Repaglinide using HPLC and UV Spectrophotometry, based on ICH

guidelines.

Table 1: HPLC Method Validation Data for Repaglinide
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Validation Parameter Reported Values References

Linearity Range 1–6 µg/mL [11]

2-10 µg/mL [10]

5-30 µg/mL [12]

5-50 µg/mL [13]

Correlation Coefficient (r²) 0.9996 [11]

0.9960 [10]

0.999 [12]

> 0.999 [13]

Accuracy (% Recovery) 99.72% to 100.33% [11]

99.71% to 100.25% [13]

99.86% [12]

Precision (% RSD) < 1.5% [1]

< 2% [10]

Limit of Detection (LOD) 0.057 µg/mL [11]

Limit of Quantitation (LOQ) 0.192 µg/mL [11]

Robustness
Unaffected by small, deliberate

variations
[10][11]

Table 2: UV Spectrophotometric Method Validation Data for Repaglinide
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Validation Parameter Reported Values References

Linearity Range 10-90 µg/mL [14]

2–70 μg/ml [16]

5-30 μg/ml [13]

Correlation Coefficient (r²) 0.999 [14]

> 0.999 [13]

Accuracy (% Recovery) 98.5% [16]

99.63-100.45% [13]

Precision (% RSD) < 2% [16]

Specificity
Method is specific to the

analyte
[14]

Forced Degradation

Drug degradation was within

limits under stress conditions

(acid, base, oxidation)

[16][17][18]

Mandatory Visualizations
The following diagrams illustrate the key workflows and relationships in analytical method

validation as per ICH guidelines.
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Caption: ICH Analytical Method Validation Workflow.
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Caption: Interrelationship of ICH Validation Parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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